Cas no 146062-45-5 (Keto Pioglitazone (M-III))

Keto Pioglitazone (M-III) structure
Keto Pioglitazone (M-III) structure
Product Name:Keto Pioglitazone (M-III)
CAS No:146062-45-5
MF:C19H18N2O4S
MW:370.422223567963
CID:101354
PubChem ID:5201446
Update Time:2025-04-18

Keto Pioglitazone (M-III) Chemical and Physical Properties

Names and Identifiers

    • 2,4-Thiazolidinedione,5-[[4-[2-(5-acetyl-2-pyridinyl)ethoxy]phenyl]methyl]-
    • 5-[[4-[2-(5-ACETYL-2-PYRIDINYL)ETHOXY]PHENYL]METHYL]-2,4THIAZOLIDINEDIONE
    • Keto Pioglitazone (M-III)
    • KETO PIOGLITAZONESEE K200600
    • 5-[[4-[2-(5-acetylpyridin-2-yl)ethoxy]phenyl]methyl]-1,3-thiazolidine-2,4-dione
    • Keto Pioglitazone
    • Pioglitazone, ketone
    • Keto-Pioglitazone (M-III)
    • Pioglitazone M3 Metabolite
    • Pioglitazone Ketone (M-III)
    • Pioglitazone ketone metabolite
    • Keto PioglitazoneSee product # K200600
    • Keto Pioglitazone Discontinued see product # K200600
    • Keto Pioglitazone See K200600
    • 5-(4-(2-(5-Acetylpyridin-2-yl)ethoxy)benzyl)thiazolidine-2,4-dione
    • 2,4-Thiazolidinedione, 5-[[4-[2-(5-acetyl-2-pyridinyl)ethoxy]phenyl]methyl]-
    • Ketopioglitazone
    • Keto pioglitazone-d4 (M-III)
    • 146062-45-5
    • A1-01708
    • S7979UT55L
    • SCHEMBL5805530
    • DTXSID50409544
    • 5-[4-[2-(5-acetyl-2-pyridyl)ethoxy]benzyl]-2,4-thiazolidinedione
    • Pioglitazone ketone
    • 2,4-Thiazolidinedione, 5-((4-(2-(5-acetyl-2-pyridinyl)ethoxy)phenyl)methyl)-
    • 5-({4-[2-(5-acetylpyridin-2-yl)ethoxy]phenyl}methyl)-1,3-thiazolidine-2,4-dione
    • CHEMBL1268
    • AKOS015837762
    • 5-[[4-[2-(5-acetyl-2-pyridinyl)ethoxy]phenyl]methyl]-2,4-thiazolidinedione
    • Pioglitazone metabolite M3
    • 5-((4-(2-(5-Acetyl-2-pyridinyl)ethoxy)phenyl)methyl)-2,4-thiazolidinedione
    • FT-0643389
    • JMLKLMFMQRAJNI-UHFFFAOYSA-N
    • UNII-S7979UT55L
    • J-008188
    • DB-042821
    • 5-[[4-[2-(5-acetyl-2-pyridyl)ethoxy]phenyl]methyl]thiazolidine-2,4-dione; 2,4-Thiazolidinedione, 5-[[4-[2-(5-acetyl-2-pyridinyl)ethoxy]phenyl]methyl]-;
    • CS-0066991
    • HY-119311
    • MDL: MFCD00916073
    • Inchi: 1S/C19H18N2O4S/c1-12(22)14-4-5-15(20-11-14)8-9-25-16-6-2-13(3-7-16)10-17-18(23)21-19(24)26-17/h2-7,11,17H,8-10H2,1H3,(H,21,23,24)
    • InChI Key: JMLKLMFMQRAJNI-UHFFFAOYSA-N
    • SMILES: S1C(NC(C1CC1C=CC(=CC=1)OCCC1C=CC(C(C)=O)=CN=1)=O)=O

Computed Properties

  • Exact Mass: 370.09900
  • Monoisotopic Mass: 370.09872823g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 534
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 111Ų

Experimental Properties

  • Density: 1.315
  • Melting Point: 113-115°C
  • Boiling Point: 623.8°C at 760 mmHg
  • Flash Point: 331.1°C
  • Refractive Index: 1.618
  • PSA: 110.66000
  • LogP: 3.12860

Keto Pioglitazone (M-III) Security Information

Keto Pioglitazone (M-III) Pricemore >>

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